Cas no 186296-23-1 (Acetamide, N-[(1S)-1-(4-bromophenyl)ethyl]-)

Acetamide, N-[(1S)-1-(4-bromophenyl)ethyl]- structure
186296-23-1 structure
Product Name:Acetamide, N-[(1S)-1-(4-bromophenyl)ethyl]-
CAS No:186296-23-1
MF:C10H12BrNO
MW:242.11238193512
CID:1378771
PubChem ID:793484
Update Time:2025-04-20

Acetamide, N-[(1S)-1-(4-bromophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[(1S)-1-(4-bromophenyl)ethyl]-
    • (S)-N-(1-(4-bromophenyl)ethyl)acetamide
    • (S)-N-acetyl-1-(4-bromophenyl)ethylamine
    • (S)-N-[1-(4-Bromo-phenyl)ethyl]-acetamide
    • (S)-N-(1-(4-bromophenyl)ethyl)acetamid
    • DTXSID101277401
    • (S)-N-[1-(4-bromo-phenyl)-ethyl]-acetamide
    • W11920
    • 186296-23-1
    • SCHEMBL255679
    • DB-310454
    • AKOS019026852
    • N-[(1S)-1-(4-bromophenyl)ethyl]acetamide
    • DRRCKKJEBGEBGR-ZETCQYMHSA-N
    • Inchi: 1S/C10H12BrNO/c1-7(12-8(2)13)9-3-5-10(11)6-4-9/h3-7H,1-2H3,(H,12,13)/t7-/m0/s1
    • InChI Key: DRRCKKJEBGEBGR-ZETCQYMHSA-N
    • SMILES: BrC1C=CC(=CC=1)[C@H](C)NC(C)=O

Computed Properties

  • Exact Mass: 241.01026
  • Monoisotopic Mass: 241.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

Acetamide, N-[(1S)-1-(4-bromophenyl)ethyl]- Pricemore >>

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